Cas no 65190-36-5 (4-Nitro-1H-pyrazole-3-carboxamide)

4-Nitro-1H-pyrazole-3-carboxamide is a nitro-substituted pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural framework, featuring both a nitro group and a carboxamide moiety, makes it a versatile intermediate for synthesizing bioactive compounds. The nitro group enhances electrophilic reactivity, facilitating further functionalization, while the carboxamide group provides hydrogen-bonding capabilities, improving molecular interactions. This compound is particularly valuable in medicinal chemistry for developing enzyme inhibitors and receptor modulators due to its balanced electronic and steric properties. High purity and stability under standard conditions further ensure its reliability in synthetic applications. Its well-defined reactivity profile supports precise and reproducible results in complex organic transformations.

4-Nitro-1H-pyrazole-3-carboxamide structure

65190-36-5 structure

Product Name:4-Nitro-1H-pyrazole-3-carboxamide

CAS No:65190-36-5

MF:C₄H₄N₄O₃

MW:156.099559783936

MDL:MFCD00619107

CID:402901

PubChem ID:541972

Update Time:2025-05-27

4-Nitro-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-1H-pyrazole-3-carboxamide
- 1H-Pyrazole-3-carboxamide, 4-nitro-
- 4-nitro-1H-pyrazole-5-carboxamide
- 4-Nitro-1H-pyrazole-3-carboxylic acid amide
- SCHEMBL14357511
- 4-Nitro-2H-pyrazole-3-carboxylic acid amide
- AB06279
- 1092683-07-2
- AKOS006272800
- EN300-116354
- AMY4794
- BS-14414
- Pyrazole-3-carboxamide, 4-nitro-
- SCHEMBL3116767
- 4-Nitro-1H-pyrazole-3-carboxamide #
- AKOS003725956
- BB 0256890
- 4-nitro-1H-5-pyrazolecarboxamide
- 4-NITRO-2H-PYRAZOLE-3-CARBOXAMIDE
- F30092
- Z1198153902
- AKOS025395026
- Oprea1_625776
- 4-nitropyrazole-3-carboxamide
- MFCD00475940
- Oprea1_674383
- 65190-36-5
- CS-0197353
- ALBB-008661
- DB-316678
- STK505481
- MDL： MFCD00619107
- Inchi： 1S/C4H4N4O3/c5-4(9)3-2(8(10)11)1-6-7-3/h1H,(H2,5,9)(H,6,7)
- InChI Key： SVHOGXCJBBYKOT-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C=NN1)[N+](=O)[O-])N

Computed Properties

Exact Mass: 156.02842
Monoisotopic Mass: 156.02834000g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 118Å²

Experimental Properties

PSA: 114.91

4-Nitro-1H-pyrazole-3-carboxamide Pricemore >>

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